Cas no 1597637-10-9 (2-(2-chloro-5-fluorophenyl)propan-2-ol)

• Product Name: 2-(2-chloro-5-fluorophenyl)propan-2-ol
• CAS No: 1597637-10-9
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5817455
• PubChem ID: 105393734
• Update Time: 2025-09-28

2-(2-chloro-5-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-fluorophenyl)propan-2-ol
• 1597637-10-9
• EN300-1968124

• Inchi： 1S/C9H10ClFO/c1-9(2,12)7-5-6(11)3-4-8(7)10/h3-5,12H,1-2H3
• InChI Key： XGZKRFRWFWBQEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C)(C)O)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-chloro-5-fluorophenyl)propan-2-ol

Comprehensive Guide to 2-(2-Chloro-5-fluorophenyl)propan-2-ol (CAS No. 1597637-10-9): Properties, Applications, and Market Insights

2-(2-Chloro-5-fluorophenyl)propan-2-ol (CAS No. 1597637-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl structure, serves as a key intermediate in the synthesis of various bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this chemical has become increasingly relevant in modern synthetic chemistry.

The molecular structure of 2-(2-chloro-5-fluorophenyl)propan-2-ol features both chloro and fluoro substituents on the aromatic ring, which significantly influence its chemical behavior. These halogen atoms enhance the compound's reactivity, making it particularly valuable for cross-coupling reactions and other transformations commonly used in pharmaceutical synthesis. Researchers are particularly interested in how the steric effects of the propan-2-ol group affect the compound's interactions in biological systems.

Recent studies highlight the importance of 2-(2-chloro-5-fluorophenyl)propan-2-ol in developing new antimicrobial agents, a particularly relevant application given the global concern about antibiotic resistance. The compound's structural features allow for the creation of molecules with improved bioavailability and target specificity, addressing some of the key challenges in modern drug development. Pharmaceutical companies are actively exploring derivatives of this compound for potential use in central nervous system (CNS) medications.

In the agrochemical sector, 2-(2-chloro-5-fluorophenyl)propan-2-ol serves as a precursor for novel crop protection agents. The combination of chlorine and fluorine atoms in its structure contributes to the development of pesticides with enhanced environmental profiles and reduced toxicity to non-target organisms. This aligns with the current industry focus on sustainable agriculture and green chemistry principles.

The synthesis of 2-(2-chloro-5-fluorophenyl)propan-2-ol typically involves Grignard reactions or nucleophilic substitution processes, with researchers continually optimizing these methods for better yields and purity. Analytical techniques such as HPLC and NMR spectroscopy are crucial for characterizing this compound and ensuring its quality for research applications. The compound's physical properties, including its solubility profile and stability characteristics, make it particularly suitable for various synthetic applications.

Market analysis indicates growing demand for 2-(2-chloro-5-fluorophenyl)propan-2-ol (CAS No. 1597637-10-9), particularly from contract research organizations and specialty chemical manufacturers. The compound's versatility as a building block in organic synthesis has led to its increased adoption in both academic and industrial settings. Suppliers are responding to this demand by improving production scalability while maintaining strict quality control standards.

From a regulatory perspective, 2-(2-chloro-5-fluorophenyl)propan-2-ol requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this chemical. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.

The future outlook for 2-(2-chloro-5-fluorophenyl)propan-2-ol appears promising, with potential applications expanding into materials science and specialty chemicals. Its unique structural features continue to inspire innovative research in medicinal chemistry and catalysis. As synthetic methodologies advance, we can expect to see more efficient routes to this valuable intermediate and its derivatives.

For researchers seeking high-quality 2-(2-chloro-5-fluorophenyl)propan-2-ol, it's essential to source the compound from reputable suppliers who provide comprehensive analytical data and certificates of analysis. The purity grade required depends on the intended application, with pharmaceutical research typically demanding the highest specifications. Proper characterization using techniques like mass spectrometry ensures the compound meets the necessary standards for sensitive applications.

In conclusion, 2-(2-chloro-5-fluorophenyl)propan-2-ol (CAS No. 1597637-10-9) represents an important tool in modern chemical research and development. Its versatile applications in pharmaceutical and agrochemical synthesis, combined with its interesting structural features, make it a compound of continuing interest to the scientific community. As research progresses, we anticipate discovering new applications and synthetic methodologies involving this valuable chemical intermediate.